Cas no 136416-32-5 (Benzoic acid, 3-(3-hydroxypropyl)-, propyl ester)

• Product Name: Benzoic acid, 3-(3-hydroxypropyl)-, propyl ester
• CAS No: 136416-32-5
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 1240643
• Update Time: 2024-08-04

Benzoic acid, 3-(3-hydroxypropyl)-, propyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(3-hydroxypropyl)-, propyl ester

• Inchi： 1S/C13H18O3/c1-2-9-16-13(15)12-7-3-5-11(10-12)6-4-8-14/h3,5,7,10,14H,2,4,6,8-9H2,1H3
• InChI Key： UJFFQLNRVMYVDI-UHFFFAOYSA-N
• SMILES： C(OCCC)(=O)C1=CC=CC(CCCO)=C1

Computed Properties

• Exact Mass: 222.12564

Experimental Properties

• Density: 1.072±0.06 g/cm3(Predicted)
• Boiling Point: 355.5±25.0 °C(Predicted)
• PSA: 46.53
• pka: 15.02±0.10(Predicted)